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Compound of Interest

Compound Name:
3-iodo-6-methoxy-2-

methylpyridine

CAS No.: 1092978-55-6

Cat. No.: B6228821

Get Quote

H

INO Molecular Weight: 249.05 g/mol

Executive Summary & Structural Context
3-iodo-6-methoxy-2-methylpyridine represents a critical halogenated heterocyclic scaffold in

medicinal chemistry. It serves as a high-value intermediate for palladium-catalyzed cross-

coupling reactions (Suzuki-Miyaura, Sonogashira) utilized in the synthesis of complex

pharmaceutical agents.

The presence of the iodine atom at the C3 position, flanked by a methyl group (C2) and distal

to a methoxy group (C6), creates a unique electronic environment. This guide provides a

comprehensive spectroscopic breakdown, focusing on distinguishing this specific regioisomer

from its common synthetic byproducts (e.g., 2-iodo-3-methoxy-6-methylpyridine).
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Structural Analysis & Electronic Effects
The pyridine ring is electron-deficient, but the substituents modify this significantly:

C6-Methoxy (-OCH

): A strong electron-donating group (EDG) via resonance, significantly shielding the ortho
(C5) and para (C3) positions. However, the C3 position is occupied by Iodine.

C2-Methyl (-CH

): A weak EDG via induction, slightly shielding the ring and providing a diagnostic singlet in
1H NMR.

C3-Iodine (-I): A heavy atom. While electronegative, its large electron cloud causes a "Heavy

Atom Effect," often resulting in a significant upfield shift (shielding) of the attached carbon

(C3) in

C NMR, typically to 90–100 ppm, contrary to the expected deshielding of lighter halogens.

Nuclear Magnetic Resonance (NMR) Profiling[1][2]
H NMR Spectroscopy
The proton NMR spectrum is characterized by two distinct aromatic signals (H4 and H5) and

two aliphatic singlets.

Solvent: CDCl

(Chloroform-d) Frequency: 400 MHz / 500 MHz
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

H4 7.75 – 7.85 Doublet (d) 1H

Deshielded.

Positioned

ortho to

Iodine

(anisotropy)

and meta to

Methoxy.

H5 6.45 – 6.55 Doublet (d) 1H

Shielded.

Positioned

ortho to the

strong

electron-

donating

Methoxy

group.

-OCH 3.88 – 3.92 Singlet (s) 3H -

Characteristic

methoxy

resonance on

heteroaromati

c ring.

-CH 2.55 – 2.65 Singlet (s) 3H -

Methyl group

on aromatic

ring (slightly

deshielded by

N).
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Critical Distinction: In the isomer 2-iodo-3-methoxy-6-methylpyridine, the methoxy is at C3. This

shifts the adjacent protons significantly. The H4/H5 coupling constant (~8 Hz) confirms the

protons are neighbors, validating the 2,3,6-substitution pattern.

C NMR Spectroscopy
The Carbon-13 spectrum is the definitive tool for confirming the position of the Iodine atom via

the heavy atom effect.

Solvent: CDCl

[1][2][3][4]
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Position
Shift (

, ppm)
Type Assignment Logic

C6 162.5 – 164.0 Quaternary (C)
Attached to Oxygen

(Deshielded).

C2 156.0 – 158.0 Quaternary (C)
Attached to Methyl,

ortho to Nitrogen.

C4 140.0 – 142.0 Methine (CH)
Para to Methyl, meta

to Methoxy.

C5 106.0 – 108.0 Methine (CH)

Ortho to Methoxy

(Shielded by

resonance).

C3 88.0 – 94.0 Quaternary (C)

Diagnostic Peak.

Attached to Iodine.

Upfield shifted due to

Heavy Atom Effect.

-OCH 53.5 – 54.5
Methyl (CH

)
Methoxy carbon.

-CH 24.0 – 25.0
Methyl (CH

)
Methyl carbon.

Mass Spectrometry (MS) & Purity Analysis
Ionization Profile

Technique: ESI (Electrospray Ionization) or APCI in Positive Mode.

Molecular Ion (M+H)

: Calculated m/z = 250.06 (Exact Mass: 248.96).

Pattern: Iodine is monoisotopic (
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I). There is no M+2 peak typical of Cl or Br. The mass defect of Iodine is unique (negative
mass defect relative to hydrocarbons), aiding in high-resolution confirmation.

Fragmentation Pathway (EI/MS)
If using Electron Impact (EI):

[M]+: 249 (Base peak or strong).

[M - CH

]+: Loss of methyl radical.

[M - I]+: 122 (Loss of Iodine). This is a major fragmentation pathway due to the weak C-I

bond.

[M - I - CH

]+: 107.

Infrared (IR) Spectroscopy
Method: ATR-FTIR (Solid state or neat oil)

C-H Stretch (Ar): 3050 – 3000 cm

(Weak).

C-H Stretch (Alk): 2950 – 2850 cm

(Methyl/Methoxy).

C=N / C=C Ring Stretch: 1580 – 1550 cm

(Strong, characteristic of pyridine).

C-O Stretch: 1250 – 1230 cm

(Ar-O-C ether linkage).

C-I Stretch: ~500 – 600 cm
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(Fingerprint region, often difficult to assign definitively without comparison).

Analytical Validation Workflow
The following diagram outlines the logical flow for validating the identity of the compound,

specifically differentiating it from regioisomers.
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Crude Sample
(3-iodo-6-methoxy-2-methylpyridine)

LC-MS Analysis
(Check MW & Purity)

Mass = 249 (M+)?
No M+2 Pattern?

1H NMR (CDCl3)

Yes

POSSIBLE ISOMER
(e.g., 2-iodo-3-methoxy...)

No (Wrong Mass)

Are H4/H5 coupled?
(J ~ 8Hz)

Check H5 Shift
Is it < 6.8 ppm?

Yes (Ortho)

No (Meta/Para)
13C NMR

(Heavy Atom Effect)

Yes (Shielded by OMe)

No

C3 Signal at
~90-95 ppm?

VALIDATED STRUCTURE
3-iodo-6-methoxy-2-methylpyridine

Yes No

Click to download full resolution via product page
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Caption: Logical decision tree for the structural validation of 3-iodo-6-methoxy-2-
methylpyridine, emphasizing differentiation from isomers via NMR shifts.

Synthesis & Impurity Profile
Understanding the synthesis helps anticipate impurities. A common route involves the

iodination of 2-methyl-6-methoxypyridine or the methoxylation of 2-fluoro-3-iodo-6-

methylpyridine.

Common Impurities:
Regioisomers: If direct iodination is used, iodination at C5 (instead of C3) is a risk.

Differentiation: C5-Iodo isomer will have H3 and H4 coupled. H3 will be very shielded

(~6.5 ppm) due to being ortho to Methyl (weak) and meta to Methoxy. The target (C3-Iodo)

has H5 shielded by Methoxy (strong).

Starting Material: 2-methyl-6-methoxypyridine (Missing I). Mass = 123.

Di-iodinated species: 3,5-diiodo-6-methoxy-2-methylpyridine. Mass = 375.

References
Isomer Characterization (Reference): Wang, Y., et al. "Synthesis and Crystal Structure of 2-

Iodo-3-methoxy-6-methylpyridine." Acta Crystallographica Section E, 2009. Note: This

reference provides the experimental baseline for the regioisomer, validating the shift logic

used for the target.

Pyridine NMR Shift Data: "NMR Chemical Shifts of Trace Impurities: Industrially Preferred

Solvents." Journal of Organic Chemistry, 1997/2016. Used for solvent residual calibration in

CDCl3.

Schlosser, M., et al. "Site-Selective Metallation and Functionalization of Pyridines." European
Journal of Organic Chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pure.mpg.de [pure.mpg.de]

2. rsc.org [rsc.org]

3. rsc.org [rsc.org]

4. rsc.org [rsc.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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